Cas no 59779-72-5 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-)
59779-72-5 structure
Product Name:4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-
CAS No:59779-72-5
MF:C7H11NO3S
MW:189.232140779495
CID:1622469
Update Time:2024-09-13
4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)- Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-
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- Inchi: 1S/C7H11NO3S/c1-5(9)8-4-12-3-6(8)7(10)11-2/h6H,3-4H2,1-2H3/t6-/m0/s1
- InChI Key: ZUWKFZCERVATHR-LURJTMIESA-N
- SMILES: S1C[C@@H](C(OC)=O)N(C(C)=O)C1
Computed Properties
- Exact Mass: 189.04603
Experimental Properties
- Density: 1.277±0.06 g/cm3(Predicted)
- Boiling Point: 336.8±42.0 °C(Predicted)
- PSA: 46.61
- pka: -2.87±0.40(Predicted)
4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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